Cas no 192702-34-4 (methyl 3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate
• CAS No: 192702-34-4
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 5720619
• PubChem ID: 53691765
• Update Time: 2023-10-25

methyl 3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-2708
• BNSJOULIOYICPD-UHFFFAOYSA-N
• methyl 3-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylate
• AKOS026713802
• SCHEMBL8364912
• 192702-34-4
• methyl 3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, methyl ester
• 5-[4-(trifluoromethyl)phenyl]-1H-Pyrazole-3-carboxylic acid methyl ester

• Inchi： 1S/C12H9F3N2O2/c1-19-11(18)10-6-9(16-17-10)7-2-4-8(5-3-7)12(13,14)15/h2-6H,1H3,(H,16,17)
• InChI Key： BNSJOULIOYICPD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C(=O)OC)NN=1)(F)F

Computed Properties

• Exact Mass: 270.06161202g/mol
• Monoisotopic Mass: 270.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±45.0 °C(Predicted)
• pka: 9.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles